N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-(4-ethylphenoxy)acetamide

• IUPAC Name: N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C23H18ClFN2O3/c1-2-14-3-7-17(8-4-14)29-13-22(28)26-16-6-10-21-20(12-16)27-23(30-21)18-9-5-15(25)11-19(18)24/h3-12H,2,13H2,1H3,(H,26,28)
• InChI Key: VUBZFXYCJZEJND-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)F)Cl
• Molecular Formula: C23H18ClFN2O3
• Molecular Weight: 424.8 g/mol

Description

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-(4-ethylphenoxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as CFM-2, and it is a member of the benzoxazole family of compounds. CFM-2 has been shown to have a wide range of potential applications in various fields, including medicine, biology, and chemistry.

Mechanism of Action

The mechanism of action of CFM-2 is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and receptors involved in pain and inflammation. CFM-2 has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are known to play a role in pain and inflammation. CFM-2 has also been found to activate the TRPA1 receptor, which is involved in the sensation of pain.
Biochemical and Physiological Effects:
CFM-2 has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and anti-cancer activities. Studies have also suggested that CFM-2 may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for use in lab experiments, including its potent analgesic and anti-inflammatory effects, as well as its ability to inhibit the growth of cancer cells. However, there are also some limitations to its use, including its complex synthesis method and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on CFM-2. One area of interest is the development of new pain medications based on CFM-2, which could potentially offer improved analgesic effects and fewer side effects than currently available medications. Another area of interest is the potential use of CFM-2 in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of CFM-2 and its potential applications in other areas of medicine and biology.

Scientific Research Applications

CFM-2 has been extensively studied for its potential therapeutic properties, particularly in the areas of pain management and inflammation. Studies have shown that CFM-2 has potent analgesic and anti-inflammatory effects, making it a promising candidate for the development of new pain medications. CFM-2 has also been shown to have potential applications in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.